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Compound of Interest

Compound Name: Imidapril-d3 Hydrochloride
CAS No.: 1356017-30-5
Cat. No.: B562934
Get Quote
. J

Imidapril Hydrochloride: The Active Pharmaceutical
Ingredient

Imidapril HCl is an angiotensin-converting enzyme (ACE) inhibitor. It is a prodrug that is
metabolized in the liver to its active form, imidaprilat. Imidaprilat inhibits ACE, which is
responsible for converting angiotensin | to angiotensin Il, a potent vasoconstrictor. This
inhibition leads to vasodilation and a reduction in blood pressure, making it an effective
treatment for hypertension.

Key Chemical Information:

e Chemical Name: (4S)-3-{(2S)-2-[N-((1S)-1-carboxy-3-phenylpropyl)amino]propanoyl}-1-
methyl-2-oxoimidazolidine-4-carboxylic acid hydrochloride

¢ Molecular Formula: C20H27N30s - HCI

e Molecular Weight: 441.9 g/mol
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Imidapril-d3 Hydrochloride: The Stable Isotope-Labeled
Internal Standard

Imidapril-d3 HCl is a deuterated version of Imidapril HCI, where three hydrogen atoms on the
ethyl ester group have been replaced with deuterium atoms. Deuterium is a stable, non-
radioactive isotope of hydrogen.

Essential Properties of Deuterated Analogues:

e Chemical and Biological Equivalence: Deuterium-labeled compounds are chemically and
biologically identical to their non-labeled counterparts.

e Mass Shift: The key difference is the increased molecular weight due to the deuterium
atoms. This mass shift is fundamental to its use in analytical chemistry.

* Negligible Isotope Effect: In the context of its use as an internal standard in mass
spectrometry, the kinetic isotope effect is insignificant and does not affect quantification.

Part 2: The Critical Distinction: Application in
Quantitative Bioanalysis

The primary difference between Imidapril HCI and Imidapril-d3 HCI lies in their application,
which is a direct result of their mass difference. Imidapril-d3 HCI is the preferred internal
standard (IS) for quantifying Imidapril in biological samples using liquid chromatography-mass
spectrometry (LC-MS).

The Function of an Internal Standard

An internal standard is a compound with similar physicochemical properties to the analyte,
added at a known concentration to all samples. It is used to correct for variations during sample
preparation and analysis, including:

o Extraction efficiency
o Matrix effects (ion suppression or enhancement)

« Injection volume inconsistencies
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Due to its chemical similarity, Imidapril-d3 HCI is the ideal internal standard for Imidapril
analysis.

Workflow for Bioanalytical Quantification using LC-
MS/MS

The following diagram illustrates the typical workflow for a pharmacokinetic study using
Imidapril-d3 HCI.

Caption: Bioanalytical workflow for Imidapril quantification.

Mass Spectrometric Detection

Mass spectrometry, particularly in Multiple Reaction Monitoring (MRM) mode, is used to
differentiate and quantify Imidapril and Imidapril-d3 HCI.

Compound Precursor lon (m/z) Product lon (m/z)
Imidapril 406.2 234.1
Imidaprilat 378.2 206.1
Imidapril-d3 409.2 234.1

Note: The specific m/z values may vary slightly based on the instrument and conditions.

The mass spectrometer monitors specific precursor-to-product ion transitions for both the
analyte and the internal standard. The ratio of their peak areas is used to calculate the
concentration of Imidapril in the sample.

Part 3: Comparative Overview and Methodologies
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Feature Imidapril HCI Imidapril-d3 HCI
) ) Active Pharmaceutical Internal Standard for
Primary Function i i )
Ingredient (API) Bioanalysis
Chemical Formula C20H27N30s6 - HCI C20H24D3N30s6 - HCI
Molecular Weight ~441.9 g/mol ~444.9 g/mol

Chemically and biologically

Biological Activity Pharmacologically active ) ] )
equivalent to Imidapril
] o ) Accurate quantification of
Main Application Treatment of hypertension ) o )
Imidapril in biological samples
Analytical Method LC-MS/MS, HPLC-UV Primarily LC-MS/MS

Experimental Protocol: Plasma Sample Preparation for
Imidapril Quantification

This protocol outlines a general procedure for extracting Imidapril from human plasma.

Materials:

Human plasma samples

 Imidapril HCI and Imidapril-d3 HCI stock solutions

o Acetonitrile (ACN)

e Formic acid (FA)

o Centrifuge

e Evaporator

e Reconstitution solution (e.g., 50:50 ACN:Water with 0.1% FA)

Procedure:
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e Sample Thawing: Thaw plasma samples on ice.
 Aliquoting: Transfer 100 pL of plasma to a microcentrifuge tube.

 Internal Standard Spiking: Add 10 pL of Imidapril-d3 HCI working solution to each sample
(except the blank).

o Protein Precipitation: Add 300 uL of cold acetonitrile to precipitate proteins.

o Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

e Supernatant Transfer: Transfer the supernatant to a new tube.

» Evaporation: Evaporate the supernatant to dryness under nitrogen.

o Reconstitution: Reconstitute the residue in 100 pL of the reconstitution solution.
e Analysis: Transfer to an autosampler vial for LC-MS/MS analysis.

Self-Validation: The inclusion of quality control (QC) samples at low, medium, and high
concentrations provides a self-validating system. The calculated concentrations of the QC
samples must be within a predefined acceptance range for the analytical run to be valid.

Part 4: Conclusion

The difference between Imidapril HCI and its deuterated form, Imidapril-d3 HCI, highlights the
importance of stable isotope labeling in modern pharmaceutical analysis. While Imidapril HCl is
the therapeutic agent, Imidapril-d3 HCl is a crucial tool for researchers. Its use as an internal
standard ensures the accuracy and reliability of pharmacokinetic and toxicokinetic studies,
which are vital for drug development and regulatory approval.
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the-core-molecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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